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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796 Get Quote

Despite a comprehensive review of scientific literature and available analytical methodologies,

there is currently no established application or documented use of nervonyl methane
sulfonate as an internal or external standard in the field of lipidomics. While the parent

compound, nervonic acid, is a well-studied very-long-chain monounsaturated fatty acid with

significant biological roles, its methanesulfonate derivative does not appear in published

lipidomics protocols or as a commercially available standard for this purpose.

Lipidomics, the large-scale study of lipids in biological systems, relies heavily on the use of

internal standards to ensure accurate and precise quantification of lipid species. An ideal

internal standard should be a compound that is chemically similar to the analytes of interest but

not naturally present in the sample. This allows for the correction of variations that can occur

during sample preparation, extraction, and analysis by mass spectrometry. Commonly used

internal standards in lipidomics include stable isotope-labeled lipids, odd-chain fatty acids, and

other non-endogenous structural analogs.

Nervonyl methane sulfonate, with the chemical formula C₂₅H₅₀O₃S, is the methanesulfonate

ester of nervonic acid (cis-15-tetracosenoic acid). While its chemical properties could

theoretically make it a candidate for a non-endogenous standard in the analysis of very-long-

chain fatty acids, there is no evidence to suggest it has been adopted for this role by the

research community.
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General Principles of Internal Standardization in
Lipidomics
The selection of an appropriate internal standard is a critical step in developing a robust

quantitative lipidomics workflow. The overarching goal is to choose a compound that mimics

the behavior of the target lipid class as closely as possible throughout the analytical process.

Key Considerations for Internal Standard Selection:
Chemical Similarity: The internal standard should share structural and chemical properties

with the analyte to ensure similar extraction efficiency and ionization response in the mass

spectrometer.

Non-Endogenous Nature: The standard should not be naturally present in the biological

samples being analyzed to avoid interference and inaccurate quantification.

Mass Spectrometric Distinction: The internal standard must be clearly distinguishable from

the endogenous lipids by having a different mass-to-charge ratio (m/z).

Purity and Stability: The standard must be of high purity and stable under the storage and

experimental conditions.

A Generalized Lipidomics Workflow
While a specific protocol for nervonyl methane sulfonate cannot be provided due to the lack

of its application, a general workflow for targeted lipid quantification using an internal standard

is outlined below. This workflow illustrates the stages where an internal standard would be

incorporated.
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Caption: A generalized workflow for quantitative lipidomics analysis.
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Properties of Nervonyl Methane Sulfonate
While not used as a lipidomics standard, the physical and chemical properties of nervonyl
methane sulfonate can be inferred from its structure.

Property Value

Chemical Formula C₂₅H₅₀O₃S

Molecular Weight 430.73 g/mol

Parent Fatty Acid Nervonic Acid (C24:1, n-9)

CAS Number 51040-60-9

Purity (Typical) >99%

Storage Conditions Freezer (-20°C)

Data sourced from commercially available product information for nervonyl methane
sulfonate.[1]

Conclusion for Researchers and Drug Development
Professionals
For researchers, scientists, and drug development professionals seeking to perform

quantitative analysis of very-long-chain fatty acids like nervonic acid, the recommended

approach is to utilize established and commercially available internal standards. These typically

include:

Stable Isotope-Labeled Nervonic Acid: For example, nervonic acid-d4. This is considered the

gold standard for quantitative mass spectrometry as it co-elutes with the analyte and has

nearly identical physicochemical properties.

Odd-Chain Fatty Acids: A very-long-chain fatty acid with an odd number of carbon atoms that

is not naturally occurring in the sample matrix.

The investigation into nervonyl methane sulfonate as a potential standard highlights a critical

aspect of analytical science: the importance of community-validated and well-documented
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standards. While novel standards are continually being developed, their adoption requires

rigorous testing and validation to ensure data quality and reproducibility in lipidomics research.

At present, nervonyl methane sulfonate remains outside the established toolkit of lipidomics

standards. Researchers are advised to consult the literature and reputable suppliers for

appropriate standards for their specific analytical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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